(4R,4Ar)-2-amino-6-tert-butyl-4-(2,5-dimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
(4R,4Ar)-2-amino-6-tert-butyl-4-(2,5-dimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-68-6
VCID:
VC0460005
InChI:
InChI=1S/C25H28N4O2/c1-24(2,3)15-6-8-17-18(10-15)22(19-11-16(30-4)7-9-21(19)31-5)25(13-27,14-28)23(29)20(17)12-26/h7-9,11,15,18,22H,6,10,29H2,1-5H3/t15?,18-,22-/m0/s1
SMILES:
CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Molecular Formula:
C25H28N4O2
Molecular Weight:
416.5g/mol
(4R,4Ar)-2-amino-6-tert-butyl-4-(2,5-dimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile
CAS No.: 494792-68-6
Main Products
VCID: VC0460005
Molecular Formula: C25H28N4O2
Molecular Weight: 416.5g/mol
| CAS No. | 494792-68-6 |
|---|---|
| Product Name | (4R,4Ar)-2-amino-6-tert-butyl-4-(2,5-dimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Molecular Formula | C25H28N4O2 |
| Molecular Weight | 416.5g/mol |
| IUPAC Name | (4R,4aR)-2-amino-6-tert-butyl-4-(2,5-dimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C25H28N4O2/c1-24(2,3)15-6-8-17-18(10-15)22(19-11-16(30-4)7-9-21(19)31-5)25(13-27,14-28)23(29)20(17)12-26/h7-9,11,15,18,22H,6,10,29H2,1-5H3/t15?,18-,22-/m0/s1 |
| Standard InChIKey | YNZLOVKLANRPRD-OYYWJBJPSA-N |
| Isomeric SMILES | CC(C)(C)C1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| Canonical SMILES | CC(C)(C)C1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| PubChem Compound | 11838495 |
| Last Modified | Nov 11 2021 |
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